Cas no 2172013-53-3 (3-(1-tert-butyl-1H-pyrazol-5-yl)-2,2-dimethylmorpholine)

• Product Name: 3-(1-tert-butyl-1H-pyrazol-5-yl)-2,2-dimethylmorpholine
• CAS No: 2172013-53-3
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 6258514
• PubChem ID: 165868409
• Update Time: 2025-10-18

3-(1-tert-butyl-1H-pyrazol-5-yl)-2,2-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-(1-tert-butyl-1H-pyrazol-5-yl)-2,2-dimethylmorpholine
• EN300-1642590
• 2172013-53-3

• Inchi： 1S/C13H23N3O/c1-12(2,3)16-10(6-7-15-16)11-13(4,5)17-9-8-14-11/h6-7,11,14H,8-9H2,1-5H3
• InChI Key： GPMCESMHTRRIEE-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CC=NN2C(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 237.184112366g/mol
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.1Ų

Additional information on 3-(1-tert-butyl-1H-pyrazol-5-yl)-2,2-dimethylmorpholine

Introduction to 3-(1-tert-butyl-1H-pyrazol-5-yl)-2,2-dimethylmorpholine (CAS No. 2172013-53-3)

The compound 3-(1-tert-butyl-1H-pyrazol-5-yl)-2,2-dimethylmorpholine, identified by its CAS number 2172013-53-3, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative combines the structural features of pyrazole and morpholine moieties, which have been extensively studied for their pharmacological properties. The introduction of a 1-tert-butyl group at the pyrazole ring and the presence of dimethyl substitution on the morpholine ring contribute to its unique chemical and biological profile, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in designing small molecules that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The pyrazole scaffold is particularly noteworthy due to its ability to interact with various enzymes and receptors, while the morpholine moiety is known for its role in enhancing solubility and bioavailability of therapeutic agents. The combination of these two structural elements in 3-(1-tert-butyl-1H-pyrazol-5-yl)-2,2-dimethylmorpholine suggests potential applications in developing novel therapeutic strategies.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in pain signaling. Recent studies have highlighted the importance of pyrazole derivatives in modulating the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. The 1-tert-butyl group at the pyrazole ring may enhance binding affinity by improving steric interactions with the active site of target enzymes. This modification could lead to more potent and selective inhibitors compared to existing drugs.

Furthermore, the dimethylmorpholine portion of the molecule may contribute to improved pharmacokinetic properties, such as enhanced blood-brain barrier penetration. This is particularly relevant for neurological disorders where drug delivery remains a significant challenge. Preclinical studies have demonstrated that morpholine derivatives can enhance the permeability and retention effect (EPR), allowing for better distribution within target tissues. The incorporation of this moiety into 3-(1-tert-butyl-1H-pyrazol-5-yl)-2,2-dimethylmorpholine could thus improve its therapeutic efficacy.

Recent advances in computational chemistry have also facilitated the design and optimization of compounds like 3-(1-tert-butyl-1H-pyrazol-5-yl)-2,2-dimethylmorpholine. Molecular docking simulations have been used to predict binding interactions with various biological targets, including kinases and growth factor receptors. These studies have shown that the compound can exhibit inhibitory activity against several key enzymes implicated in cancer progression. For instance, preliminary data suggest that it may interfere with tyrosine kinase signaling pathways, which are often dysregulated in tumor cells.

The synthesis of 3-(1-tert-butyl-1H-pyrazol-5-yl)-2,2-dimethylmorpholine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the pyrazole ring followed by nucleophilic substitution to introduce the morpholine moiety. The use of protective groups is essential to prevent unwanted side reactions during synthesis. Advances in catalytic methods have also enabled more efficient production processes, reducing both cost and environmental impact.

In vitro studies have provided valuable insights into the biological activity of this compound. Initial assays have shown that it exhibits moderate potency against several enzymatic targets relevant to inflammation and cancer. Notably, it demonstrates selectivity over non-target enzymes, reducing the risk of off-target effects associated with some small-molecule drugs. Additionally, cell-based assays have revealed anti-proliferative effects on certain cancer cell lines, suggesting potential therapeutic applications.

The pharmacokinetic profile of 3-(1-tert-butyl-1H-pyrazol-5-yl)-2,2-dimethylmorpholine is another area of interest. Preliminary pharmacokinetic studies indicate that it has a reasonable half-life and bioavailability when administered orally. This makes it a viable candidate for further development into an oral therapeutic agent. Furthermore, its solubility characteristics appear favorable for formulation into tablets or capsules without compromising efficacy.

Future research directions include exploring synthetic modifications to enhance potency and selectivity further. Additionally, preclinical studies are needed to evaluate its safety profile and efficacy in animal models before human trials can begin. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

The integration of machine learning tools into drug discovery has accelerated the process of identifying promising candidates like 3-(1-tert-butyl-1H-pyrazol-5-yl)-2,2-dimethylmorpholine. These tools can predict biological activity based on structural features alone, allowing researchers to prioritize compounds for experimental validation efficiently. As computational methods continue to improve, they will play an increasingly important role in guiding synthetic efforts toward high-value targets.

In conclusion,3-(1-tert-butyl-1H-pyrazol-5-ylyl)-2,2-dimethylmorpholine (CAS No 2172013 53 3) represents a promising lead compound with potential applications across multiple therapeutic areas including pain management inflammation cancer treatment Its unique structural features combined with favorable pharmacokinetic properties make it an attractive candidate for further development In light of recent advancements in medicinal chemistry computational biology and drug discovery technologies this compound warrants continued investigation as a potential therapeutic agent